1-[4-(2-Phenylmethoxyethoxy)pent-2-ynyl]piperidine

• Molecular Formula: C19H27NO2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 1-[4-(2-phenylmethoxyethoxy)pent-2-ynyl]piperidine
• InChI: InChI=1S/C19H27NO2/c1-18(9-8-14-20-12-6-3-7-13-20)22-16-15-21-17-19-10-4-2-5-11-19/h2,4-5,10-11,18H,3,6-7,12-17H2,1H3
• InChI Key: VBBJXPHTOKZIFV-UHFFFAOYSA-N
• SMILES: CC(C#CCN1CCCCC1)OCCOCC2=CC=CC=C2

Description

1-[4-(2-Phenylmethoxyethoxy)pent-2-ynyl]piperidine, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in B cell receptor (BCR) signaling, which plays a crucial role in the development and progression of B cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B cell malignancies.

Mechanism of Action

1-[4-(2-Phenylmethoxyethoxy)pent-2-ynyl]piperidine works by selectively inhibiting BTK, which is a key enzyme involved in BCR signaling. BCR signaling plays a critical role in the survival and proliferation of B cells, including malignant B cells. By inhibiting BTK, this compound blocks BCR signaling and induces apoptosis in B cells, leading to the death of malignant B cells.
Biochemical and Physiological Effects:
This compound has been shown to have a favorable pharmacokinetic profile in preclinical studies, with good oral bioavailability and a long half-life. This compound has also been shown to penetrate the blood-brain barrier, which may be beneficial for the treatment of B cell malignancies that involve the central nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-(2-Phenylmethoxyethoxy)pent-2-ynyl]piperidine is its specificity for BTK, which reduces the risk of off-target effects. This compound has also been shown to be well-tolerated in preclinical studies, with no significant toxicity observed. However, one limitation of this compound is that it may not be effective in all B cell malignancies, as some tumors may have alternative signaling pathways that bypass BTK.

Future Directions

There are several potential future directions for the development of 1-[4-(2-Phenylmethoxyethoxy)pent-2-ynyl]piperidine. One area of interest is the combination of this compound with other anti-cancer agents, such as immune checkpoint inhibitors or CAR-T cell therapy. Another potential direction is the development of this compound for the treatment of autoimmune diseases, as BTK is also involved in the activation of immune cells. Finally, the optimization of this compound dosing and scheduling may improve its efficacy and reduce the risk of toxicity in clinical trials.

Synthesis Methods

The synthesis of 1-[4-(2-Phenylmethoxyethoxy)pent-2-ynyl]piperidine involves multiple steps, starting with the reaction of 2-phenylmethoxyethanol with 1-bromo-3-chloropropane to form 4-(2-phenylmethoxyethoxy)butyl bromide. This intermediate is then reacted with 1-piperidin-4-ylpent-2-yne to form the final product, this compound. The synthesis process has been optimized to produce high yields of pure this compound.

Scientific Research Applications

1-[4-(2-Phenylmethoxyethoxy)pent-2-ynyl]piperidine has been extensively studied in preclinical models of B cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B cell lymphoma (DLBCL). In these studies, this compound has shown potent anti-tumor activity and has been well-tolerated. This compound has also been shown to synergize with other anti-cancer agents, such as venetoclax and rituximab, in preclinical models.